5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-iodophenyl)-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13IN2O2/c1-20-14-5-3-2-4-12(14)10-15-18-16(21-19-15)11-6-8-13(17)9-7-11/h2-9H,10H2,1H3
• InChI Key: KMUDOUIGEOSJRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=NOC(=N2)C3=CC=C(C=C3)I
• Molecular Formula: C16H13IN2O2
• Molecular Weight: 392.19 g/mol

Description

5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has recently gained attention in the field of medicinal chemistry. It is a heterocyclic compound with a five-membered ring containing both nitrogen and oxygen atoms. This compound has shown promising results in various scientific research applications due to its unique chemical structure and potential medicinal properties.

Mechanism of Action

The mechanism of action of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in various cellular processes. This leads to the disruption of cell growth and proliferation, ultimately leading to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole are still being studied. However, it has been shown to have a significant effect on the expression of various genes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to have anti-inflammatory effects, as well as the ability to inhibit bacterial and viral infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole in lab experiments is its relatively simple synthesis method and high yield. It is also a relatively stable compound that can be easily stored and transported. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may require special handling and safety precautions.

Future Directions

There are several future directions for the study of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole. One area of research is the development of more efficient synthesis methods to increase yield and purity. Another area of research is the study of its potential as an anticancer agent, including its efficacy in combination with other chemotherapy drugs. Additionally, the potential anti-inflammatory and antibacterial effects of this compound warrant further investigation.

Scientific Research Applications

The unique chemical structure of 5-(4-iodophenyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole has made it a promising candidate for various scientific research applications. It has been extensively studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also shown potential as an anti-inflammatory agent, as well as a potent inhibitor of bacterial and viral infections.